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Compound of Interest

Compound Name: DSM502
Cat. No.: B10821659
Get Quote
\ J

For Immediate Reference: Essential Safety and Disposal Information for DSM502

This document provides detailed procedural guidance for the safe handling and disposal of
DSM502 in a laboratory setting. Researchers, scientists, and drug development professionals
should adhere to these protocols to ensure personal safety and environmental compliance.
DSM502, a pyrrole-based Dihydroorotate Dehydrogenase (DHODH) inhibitor, requires careful
management due to its chemical properties.

Summary of Key Safety and Disposal Data

For quick reference, the following table summarizes the essential quantitative information
pertinent to the safe disposal of DSM502.
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Parameter Value Notes

The unique identifier for

CAS Number 2426616-55-7
DSM502.
Molecular Formula C16H16F3N30
o Ultrasonic assistance may be
Solubility in DMSO 250 mg/mL (773.25 mM) )
required.
Recommended Storage -20°C For long-term stability.
) ) Strong acids/alkalis, strong Avoid contact with these
Incompatible Materials o )
oxidizing/reducing agents substances.

Experimental Protocols for Safe Handling and
Disposal

The following step-by-step procedures are critical for minimizing exposure risk and ensuring the

proper disposal of DSM502.

Personal Protective Equipment (PPE)

Before handling DSM502, all personnel must be equipped with the following standard
laboratory PPE:

o Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: Laboratory coat.

o Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
NIOSH-approved respirator is recommended.

Spill Cleanup Protocol

In the event of a DSM502 spill, follow these steps to decontaminate the area safely:
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Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation.

Containment: Prevent the spill from spreading by using absorbent, non-combustible material
such as sand or earth.

Collection: Carefully scoop the contained material into a designated, labeled waste
container.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

Disposal of Unused DSM502 and Contaminated
Materials

All waste containing DSM502 must be treated as hazardous chemical waste.

Waste Segregation: Do not mix DSM502 waste with other waste streams.

Containerization: Place unused DSM502 and any contaminated disposable materials (e.g.,
gloves, wipes, pipette tips) into a clearly labeled, sealed container for hazardous waste.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "DSM502 (N-cyclopropyl-3-methyl-4-((6-(trifluoromethyl)pyridin-3-
yl)methyl)-1H-pyrrole-2-carboxamide)".

Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, pending collection by a licensed hazardous waste disposal service.

Regulatory Compliance: The final disposal of DSM502 waste must be conducted by a
licensed professional waste disposal service in accordance with all applicable federal, state,
and local regulations. Do not dispose of DSM502 down the drain or in regular trash.

Visualizing Procedural Workflows
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To further clarify the procedural steps for safe handling and disposal, the following diagrams
illustrate the key decision-making processes.

DSM502 Spill Response Workflow

Spill Occurs

(Contain Spill with Inert MateriaD
\ 4
(Collect into Labeled Waste Containe)

( )

Click to download full resolution via product page

Caption: A workflow diagram for responding to a DSM502 spill.
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DSM502 Waste Disposal Logical Flow
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Caption: Logical flow for the proper disposal of DSM502 waste.

¢ To cite this document: BenchChem. [Proper Disposal of DSM502: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10821659/docs?utm_src=pdf-body-img#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10821659/docs?utm_src=pdf-body#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10821659/docs#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10821659/docs#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b10821659/docs#proper-disposal-of-dsm502-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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